Cas no 2470279-07-1 ((1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine)

• Product Name: (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine
• CAS No: 2470279-07-1
• MF: C₁₀H₁₀F₅NO
• MW: 255.184520244598
• MDL: MFCD32710783
• CID: 5669910
• PubChem ID: 155819913
• Update Time: 2025-06-28

(1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-[2-fluoro-4-(2-fluoroethoxy)phenyl]ethan-1-amine
• EN300-26983084
• 2470279-07-1
• (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine

• MDL： MFCD32710783
• Inchi： 1S/C10H10F5NO/c11-3-4-17-6-1-2-7(8(12)5-6)9(16)10(13,14)15/h1-2,5,9H,3-4,16H2/t9-/m0/s1
• InChI Key： YIHXLWNLKNKCCL-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC(=CC=1F)OCCF)N)(F)F

Computed Properties

• Exact Mass: 255.06825475g/mol
• Monoisotopic Mass: 255.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine

Introduction to (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine (CAS No. 2470279-07-1)

(1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine (CAS No. 2470279-07-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including multiple fluorine atoms and a substituted phenyl group, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

Chemical Structure and Properties

The molecular formula of (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine is C₁₃H₁₃F₄N. The presence of multiple fluorine atoms in the molecule imparts several unique properties. Fluorine atoms are known for their high electronegativity and small atomic radius, which can significantly influence the electronic and steric properties of the molecule. These properties can enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

The compound also features a substituted phenyl group with a fluoroethoxy substituent. This substitution pattern can affect the compound's binding affinity to various biological targets, such as receptors or enzymes. The combination of these structural elements results in a molecule with potential pharmacological activity and a high degree of chemical stability.

Synthesis Methods

The synthesis of (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine involves several steps that require precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. One common approach involves the reaction of a suitable fluoroalkyl halide with a substituted phenylamine derivative in the presence of a base. The resulting intermediate can then be further modified to introduce the trifluoromethyl group through various fluorination reactions.

A recent study published in the Journal of Organic Chemistry described an efficient synthetic route for this compound using transition-metal-catalyzed cross-coupling reactions. This method not only improves the yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

Biological Activities and Potential Therapeutic Applications

(1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine has shown promising biological activities in various preclinical studies. One area of particular interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research conducted at a leading pharmaceutical company demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases.

In addition to its enzymatic inhibition properties, (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine has been evaluated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation in animal models of arthritis and other inflammatory conditions. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing (1S)-2,2,2-trifluoro-1-2-fluoro-4-(2-fluoroethoxy)phenylethan-1-amine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in healthy volunteers. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these early-stage trials continue to show positive results, further Phase II and III trials will be conducted to assess the efficacy and safety of (1S)-2,2,2-trifluoro-1---fluor-o--4-(fluor-o--eth-o-)phenyleth-an--am-in-e). These trials will provide crucial data on its therapeutic potential and help determine its place in the treatment landscape for various diseases.